Cas no 88642-92-6 ((5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol)

• Product Name: (5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol
• CAS No: 88642-92-6
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1926689
• PubChem ID: 442519
• Update Time: 2025-04-21

(5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• (5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol
• (5R,8S)-3,8-dimethyl-5-propan-2-yl-5,6,7,8-tetrahydronaphthalen-1-ol
• 8-Hydroxycalamenene, (+)-
• CHEBI:8
• 1-Naphthalenol, 5,6,7,8-tetrahydro-3,8-dimethyl-5-(1-methylethyl)-, (5R-trans)-
• LMPR0103330006
• (5R,8S)-5,6,7,8-Tetrahydro-3,8-dimethyl-5-(1-methylethyl)-1-naphthalenol
• 1-Naphthalenol, 5,6,7,8-tetrahydro-3,8-dimethyl-5-(1-methylethyl)-, (5R,8S)-
• FDMKIGKOMRSCAW-NWDGAFQWSA-N
• 5-Hydroxycalamenene
• SCHEMBL4742053
• DTXSID40331860
• Q27105189
• WO6P8O31JY
• 7betaH-cadina-1,3,5-trien-2-ol
• 88642-92-6
• (+)-8-Hydroxycalamenene
• C09938
• UNII-WO6P8O31JY
• (+)-hydroxycalamenene
• (5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol 7betaH-cadina-1,3,5-trien-2-ol
• 8-hydroxycalamenene

• Inchi： 1S/C15H22O/c1-9(2)12-6-5-11(4)15-13(12)7-10(3)8-14(15)16/h7-9,11-12,16H,5-6H2,1-4H3/t11-,12+/m0/s1
• InChI Key： FDMKIGKOMRSCAW-NWDGAFQWSA-N
• SMILES： OC1=CC(C)=CC2=C1[C@@H](C)CC[C@@H]2C(C)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids